Odd-Chain vs. Even-Chain Metabolic Fate: Propionyl-CoA Production as a Definitive Differentiator
The complete β-oxidation of 3-hydroxyheptadecanoyl-CoA (C17:0) yields seven molecules of acetyl-CoA and one molecule of propionyl-CoA, whereas oxidation of a C16:0 analog yields eight acetyl-CoA molecules [1]. This is not a minor difference; propionyl-CoA is a key anaplerotic precursor that enters the TCA cycle via succinyl-CoA, influencing gluconeogenesis and methylmalonyl-CoA metabolism [2]. In contrast, acetyl-CoA from even-chain substrates primarily fuels the TCA cycle directly or is used for ketogenesis. This metabolic divergence is a primary reason 3-hydroxyheptadecanoyl-CoA is the preferred substrate for probing odd-chain fatty acid disorders like propionic acidemia, where propionyl-CoA carboxylase is deficient [3].
| Evidence Dimension | End products of complete β-oxidation |
|---|---|
| Target Compound Data | 7 Acetyl-CoA + 1 Propionyl-CoA per molecule |
| Comparator Or Baseline | C16:0 hydroxyacyl-CoA: 8 Acetyl-CoA; C18:0 hydroxyacyl-CoA: 9 Acetyl-CoA |
| Quantified Difference | Presence of 1 propionyl-CoA vs. 0 in even-chain analogs |
| Conditions | Theoretical stoichiometry of mitochondrial β-oxidation spiral |
Why This Matters
For studies of propionyl-CoA metabolism or anaplerosis, even-chain analogs are functionally inert, making 3-hydroxyheptadecanoyl-CoA essential.
- [1] PathBank. (2021). 3-Hydroxyheptadecanoyl-CoA Pathway. Retrieved from https://pathbank.org/view/pathway/3-hydroxyheptadecanoyl-CoA View Source
- [2] Wikipedia. (n.d.). Odd-chain fatty acid. Retrieved from https://en.wikipedia.org/wiki/Odd-chain_fatty_acid View Source
- [3] BRENDA. (n.d.). EC 1.1.1.211: long-chain-3-hydroxyacyl-CoA dehydrogenase. Retrieved from https://www.brenda-enzymes.org/all_enzymes.php?ecno=1.1.1.211 View Source
